Cas no 1592444-57-9 (1-Propanone, 3-amino-2-methyl-1-(2-thienyl)-)

• Product Name: 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)-
• CAS No: 1592444-57-9
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 5291685
• Update Time: 2025-10-29

1-Propanone, 3-amino-2-methyl-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)-

• Inchi： 1S/C8H11NOS/c1-6(5-9)8(10)7-3-2-4-11-7/h2-4,6H,5,9H2,1H3
• InChI Key： AXEWJXBTRHTLME-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)C(C)CN

Additional information on 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)-

Comprehensive Overview of 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)- (CAS No. 1592444-57-9)

1-Propanone, 3-amino-2-methyl-1-(2-thienyl)- (CAS No. 1592444-57-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique thienyl and amino functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a methyl group and a propanone backbone, makes it particularly valuable for designing novel bioactive agents. Researchers are increasingly exploring its potential applications in drug discovery, especially in targeting enzymes and receptors associated with metabolic disorders.

The growing interest in 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)- is reflected in the surge of online searches for terms like "thienyl ketone derivatives", "amino ketone synthesis", and "CAS 1592444-57-9 applications". These queries highlight the compound's relevance in modern chemistry and its potential to address challenges in medicinal chemistry. Recent studies have focused on optimizing its synthesis to improve yield and purity, which are critical for scaling up production. Additionally, advancements in computational chemistry have enabled researchers to predict its reactivity and interactions with biological targets, further enhancing its utility in drug design.

One of the key advantages of 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)- is its compatibility with green chemistry principles. As the scientific community shifts toward sustainable practices, this compound's synthesis can be tailored to minimize waste and reduce the use of hazardous reagents. This aligns with the broader trend of eco-friendly chemical synthesis, a topic frequently searched by professionals and students alike. The compound's stability under mild conditions also makes it a candidate for catalytic transformations, another hot topic in contemporary research.

In the context of structure-activity relationship (SAR) studies, 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)- offers a promising scaffold for modifying pharmacological properties. Its thienyl ring contributes to enhanced binding affinity, while the amino group allows for further functionalization. These features are particularly appealing to researchers investigating small-molecule therapeutics, a field that has seen exponential growth due to the demand for targeted treatments. Online discussions often revolve around the compound's potential in treating conditions like inflammation and neurodegenerative diseases, though further clinical validation is required.

From a commercial perspective, the demand for 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)- is driven by its applications in high-value chemical manufacturing. Suppliers and distributors frequently list it under categories such as "pharmaceutical intermediates" and "research chemicals", catering to academic and industrial buyers. The compound's CAS No. 1592444-57-9 is often used as a unique identifier in procurement databases, ensuring accurate sourcing. As the market for customized synthetic intermediates expands, this compound is poised to play a pivotal role in meeting the needs of innovative drug development programs.

In summary, 1-Propanone, 3-amino-2-methyl-1-(2-thienyl)- (CAS No. 1592444-57-9) represents a convergence of synthetic utility and biomedical potential. Its structural features, combined with the rising interest in sustainable chemistry and drug discovery, position it as a compound of enduring significance. Whether in academic labs or industrial settings, its applications continue to evolve, driven by the relentless pursuit of scientific advancement.